![molecular formula C18H23ClN4O B5412065 N-(2-chloro-6-methylphenyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide](/img/structure/B5412065.png)
N-(2-chloro-6-methylphenyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide
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Overview
Description
N-(2-chloro-6-methylphenyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide, also known as JNJ-42165279, is a novel small molecule antagonist of the orexin-2 receptor. Orexin-2 receptors are G-protein-coupled receptors that are widely expressed in the central nervous system and play a critical role in regulating sleep-wake cycles, feeding behavior, and mood. JNJ-42165279 has been shown to have potential therapeutic applications in the treatment of sleep disorders, depression, and addiction.
Mechanism of Action
N-(2-chloro-6-methylphenyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide is a selective antagonist of the orexin-2 receptor. Orexin-2 receptors are primarily expressed in the hypothalamus and play a critical role in regulating sleep-wake cycles, feeding behavior, and mood. By blocking the activity of orexin-2 receptors, this compound promotes sleep and reduces anxiety and depression-like behaviors. This compound has no significant affinity for other receptors, including orexin-1 receptors.
Biochemical and physiological effects:
This compound has been shown to promote sleep and improve sleep quality in preclinical models. In addition, this compound has been shown to reduce anxiety and depression-like behaviors in animal models of anxiety and depression. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction. This compound has no significant effects on cardiovascular or respiratory function.
Advantages and Limitations for Lab Experiments
N-(2-chloro-6-methylphenyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide has several advantages for use in preclinical studies. It is a highly selective antagonist of the orexin-2 receptor, which reduces the potential for off-target effects. This compound has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(2-chloro-6-methylphenyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide. One area of interest is the potential therapeutic applications of this compound in the treatment of sleep disorders, anxiety, depression, and addiction. Another area of interest is the development of new orexin-2 receptor antagonists with improved pharmacokinetic properties and reduced off-target effects. Finally, there is interest in exploring the role of orexin-2 receptors in other physiological and pathological processes, such as feeding behavior and neurodegeneration.
Synthesis Methods
N-(2-chloro-6-methylphenyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the formation of a piperidine ring, followed by the introduction of a pyrazole moiety and a chloro substituent. The final product is obtained through a carboxamide coupling reaction. The synthesis of this compound has been described in detail in a patent application filed by Janssen Pharmaceutica.
Scientific Research Applications
N-(2-chloro-6-methylphenyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide has been extensively studied in preclinical models for its potential therapeutic applications. In animal models, this compound has been shown to improve sleep latency, increase total sleep time, and enhance sleep quality. In addition, this compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
N-(2-chloro-6-methylphenyl)-2-(2-pyrazol-1-ylethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23ClN4O/c1-14-6-4-8-16(19)17(14)21-18(24)23-12-3-2-7-15(23)9-13-22-11-5-10-20-22/h4-6,8,10-11,15H,2-3,7,9,12-13H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJJGWTCBAKJJFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)Cl)NC(=O)N2CCCCC2CCN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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